Cas no 2137851-96-6 (2H-Pyran-4-methanol, 4-(aminomethyl)tetrahydro-α,2,6-trimethyl-)

• Product Name: 2H-Pyran-4-methanol, 4-(aminomethyl)tetrahydro-α,2,6-trimethyl-
• CAS No: 2137851-96-6
• MF: C₁₀H₂₁NO₂
• MW: 187.27924323082
• CID: 5278224
• PubChem ID: 165445247
• Update Time: 2023-10-31

2H-Pyran-4-methanol, 4-(aminomethyl)tetrahydro-α,2,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-4-methanol, 4-(aminomethyl)tetrahydro-α,2,6-trimethyl-
• EN300-684393
• 1-[4-(aminomethyl)-2,6-dimethyloxan-4-yl]ethan-1-ol
• 2137851-96-6

• Inchi： 1S/C10H21NO2/c1-7-4-10(6-11,9(3)12)5-8(2)13-7/h7-9,12H,4-6,11H2,1-3H3
• InChI Key： IMJUNQKSSJHYRC-UHFFFAOYSA-N
• SMILES： O1C(C)CC(CN)(C(C)O)CC1C

Computed Properties

• Exact Mass: 187.157228913g/mol
• Monoisotopic Mass: 187.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• Density: 0.966±0.06 g/cm3(Predicted)
• Boiling Point: 280.1±5.0 °C(Predicted)
• pka: 14.91±0.20(Predicted)